Cas no 1355173-36-2 ([7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)

• Product Name: [7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
• CAS No: 1355173-36-2
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5179259
• Update Time: 2026-03-05

[7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
• 2-(7-(3-(tert-Butyl)-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid

• Inchi： 1S/C14H15N5O3/c1-14(2,3)13-15-12(22-18-13)8-4-5-19-9(6-8)16-17-10(19)7-11(20)21/h4-6H,7H2,1-3H3,(H,20,21)
• InChI Key： MYKHLYUGDBWEHH-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC(O)=O)N1C=CC(C1ON=C(C(C)(C)C)N=1)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid

[7-(3-tert-Butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid

The compound [7-(3-tert-butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid (CAS No. 1355173-36-2) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a [1,2,4]oxadiazole ring and a [1,2,4]triazolo[4,3-a]pyridine moiety. These structural elements contribute to its distinctive chemical properties and biological activity.

The molecule's core structure consists of a [1,2,4]triazolo[4,3-a]pyridine ring system fused with a pyridine ring. This fused ring system is further substituted at the 7-position with a [1,2,4]oxadiazole ring that carries a tert-butyl group at the 3-position. The acetic acid group attached to the triazolo-pyridine ring adds to the compound's functional diversity. This combination of heterocyclic rings and substituents makes the compound a promising candidate for various pharmacological applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests strong interactions with specific biological targets due to the presence of electron-withdrawing groups and aromaticity in its heterocyclic rings. The tert-butyl group on the oxadiazole ring enhances lipophilicity and stability in biological systems. These properties are critical for drug candidates targeting diseases such as cancer or inflammatory conditions.

Research into this compound has focused on its synthesis and characterization. The synthesis involves multi-step processes that include coupling reactions and cyclization steps to form the fused triazolo-pyridine ring system. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity.

In terms of pharmacological activity, preliminary studies have shown that this compound exhibits potent inhibitory effects against certain enzymes involved in disease pathways. For instance, it has demonstrated significant activity against kinases associated with cancer cell proliferation. These findings underscore its potential as a lead compound for drug discovery programs targeting oncological indications.

Moreover, computational studies using molecular docking have revealed that this compound can bind effectively to specific receptor sites due to its rigid structure and functional groups. This computational analysis aligns with experimental data from in vitro assays conducted on cell lines derived from various cancers.

The development of this compound also aligns with current trends in medicinal chemistry towards creating molecules with improved bioavailability and reduced toxicity profiles. The presence of hydrophilic groups like the acetic acid moiety may enhance solubility while maintaining adequate permeability across biological membranes.

In conclusion,[7-(3-tert-butyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,a pyridin--yl]-acetic acid represents an innovative advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structural features combined with emerging research findings position it as a valuable asset in the pursuit of novel therapeutic agents for complex diseases such as cancer.